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Compound of Interest
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Cat. No.: B125875 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3,5-Dimethylbenzoic acid, a substituted aromatic carboxylic acid, finds application as an

intermediate in the synthesis of various chemical compounds. Understanding its toxicological

profile is paramount for ensuring safe handling, assessing potential environmental impact, and

for professionals in the field of drug development who may encounter this or structurally related

molecules. This technical guide provides a consolidated overview of the currently available

toxicological data for 3,5-Dimethylbenzoic acid, highlighting key findings and identifying areas

where data is presently limited.

Hazard Identification and Classification
3,5-Dimethylbenzoic acid is classified as a hazardous substance. The primary hazards

identified from available safety data sheets and chemical databases are summarized below.

GHS Hazard Statements:

H315: Causes skin irritation.[1][2][3]

H319: Causes serious eye irritation.[1][2][3]

H335: May cause respiratory irritation.[2][3]
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Some sources also indicate it may be harmful if swallowed.[4][5]

The logical relationship of these identified hazards is illustrated in the following diagram.

Routes of Exposure Toxicological Endpoints
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Hazard profile of 3,5-Dimethylbenzoic acid.

Toxicological Data Summary
The available quantitative and qualitative toxicological data for 3,5-Dimethylbenzoic acid are

summarized in the tables below. It is important to note that for several key toxicological

endpoints, comprehensive studies are not publicly available.

Table 1: Acute Toxicity Data
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Route of
Administration

Species Test Type Value Reference

Intraperitoneal Mouse LD50 750 mg/kg [4][6]

Oral - -

Harmful if

swallowed

(classification)

[4][5]

Dermal - - No data available

Table 2: Irritation and Sensitization Data
Endpoint Species Result Reference

Skin Irritation - Causes skin irritation [1][2][3]

Eye Irritation -
Causes serious eye

irritation
[1][2][3]

Respiratory Irritation -
May cause respiratory

irritation
[2][3]

Skin Sensitization -

May cause

sensitization by skin

contact

[4]

Table 3: Genotoxicity, Carcinogenicity, and Reproductive
Toxicity

Endpoint Finding Reference

Mutagenic Effects No information available [7]

Carcinogenicity
Not listed as a carcinogen by

IARC, NTP, ACGIH, OSHA
[7]

Reproductive Effects No information available [7]

Teratogenicity No information available [7]
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Table 4: Repeated Dose and Chronic Toxicity
Endpoint Finding Reference

Chronic Health Effects

Limited evidence suggests that

repeated or long-term

occupational exposure may

produce cumulative health

effects. Long-term exposure to

respiratory irritants may result

in disease of the airways.

[4]

Experimental Protocols
Detailed experimental protocols for the toxicological evaluation of 3,5-Dimethylbenzoic acid
are not readily available in the public domain. However, a general workflow for assessing the in

vitro cytotoxicity of benzoic acid derivatives, such as the MTT assay, is described in the

literature.[8] This can serve as a representative model for evaluating the potential cytotoxic

effects of 3,5-Dimethylbenzoic acid.

General Workflow for in vitro Cytotoxicity Screening
(MTT Assay)
The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric

method used to assess cell viability. The workflow for such an experiment is depicted below.
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Experiment Setup

Compound Treatment

MTT Assay

Data Analysis

Seed cancer cells in 96-well plates

Allow cells to attach overnight

Add varying concentrations of
3,5-Dimethylbenzoic acid

Incubate for a specified period (e.g., 24-72h)

Add MTT solution to each well

Incubate to allow formazan crystal formation

Add solubilizing agent (e.g., DMSO)

Measure absorbance with a microplate reader

Calculate IC50 value
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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